Cas no 2138282-73-0 (3-ethyl-6-(1-methyl-1H-pyrazol-5-yl)-1,2oxazolo5,4-bpyridin-4-amine)

• Product Name: 3-ethyl-6-(1-methyl-1H-pyrazol-5-yl)-1,2oxazolo5,4-bpyridin-4-amine
• CAS No: 2138282-73-0
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 5866896
• PubChem ID: 165847220
• Update Time: 2025-08-02

3-ethyl-6-(1-methyl-1H-pyrazol-5-yl)-1,2oxazolo5,4-bpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-(1-methyl-1H-pyrazol-5-yl)-1,2oxazolo5,4-bpyridin-4-amine
• 2138282-73-0
• 3-ethyl-6-(1-methyl-1H-pyrazol-5-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine
• EN300-1128576

• Inchi： 1S/C12H13N5O/c1-3-8-11-7(13)6-9(15-12(11)18-16-8)10-4-5-14-17(10)2/h4-6H,3H2,1-2H3,(H2,13,15)
• InChI Key： YANSNXNGWRQYMW-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C3=CC=NN3C)N=2)N)C(CC)=N1

Computed Properties

• Exact Mass: 243.11201006g/mol
• Monoisotopic Mass: 243.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-ethyl-6-(1-methyl-1H-pyrazol-5-yl)-1,2oxazolo5,4-bpyridin-4-amine

3-Ethyl-6-(1-Methyl-1H-Pyrazol-5-Yl)-1,2-Oxazolo[5,4-b]Pyridin-4-Amine: A Comprehensive Overview

The compound 3-Ethyl-6-(1-Methyl-1H-Pyrazol-5-Yl)-1,2-Oxazolo[5,4-b]Pyridin-4-Amine, identified by the CAS number 2138282-73-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, characterized by its complex structure incorporating pyridine and pyrazole rings fused with an oxazole moiety. The presence of these heterocycles imparts unique electronic properties and reactivity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxazolo[5,4-b]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The substitution pattern in this compound—specifically the ethyl group at position 3 and the methyl-substituted pyrazole at position 6—plays a crucial role in determining its pharmacokinetic properties and bioavailability. Researchers have demonstrated that such substitutions can enhance solubility and stability, which are critical factors for drug development.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and better purity. Recent advancements in catalytic methods have further optimized the synthesis pathway, making it more environmentally friendly and cost-effective. These improvements are particularly important as the demand for such compounds increases in the pharmaceutical industry.

In terms of biological activity, this compound has been extensively studied for its potential as a kinase inhibitor. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have shown that this compound exhibits potent inhibitory activity against several kinase targets, suggesting its potential as a lead molecule for drug development. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted therapies.

The structural uniqueness of this compound also lends itself to applications in materials science. The heterocyclic framework can be incorporated into polymer systems to enhance their electronic properties, making them suitable for use in organic electronics. Recent research has explored the use of such compounds in the development of flexible electronics and sensors, highlighting their versatility beyond traditional pharmaceutical applications.

From an environmental perspective, the ecological impact of this compound has been a growing concern. Studies have shown that while it is not inherently hazardous under normal conditions, improper disposal or industrial leaks could pose risks to aquatic ecosystems. Regulatory bodies have therefore emphasized the importance of implementing strict safety protocols during its production and handling. This aligns with global efforts to promote sustainable chemistry practices and reduce environmental footprint.

In conclusion, 3-Ethyl-6-(1-Methyl-1H-Pyrazol-5-Yl)-1,2-Oxazolo[5,4-b]Pyridin-4-Amine represents a significant advancement in heterocyclic chemistry with diverse applications across multiple fields. Its unique structure and promising biological activity make it a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing science and technology.